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Compound of Interest

2-Chloro-5-hydroxy-4-
Compound Name:

methoxybenzaldehyde
CAS No.: 89938-55-6
Cat. No.: B1488104

Get Quote

Technical Guide: 2-Chloro-5-hydroxy-4-

methoxybenzaldehyde

A Strategic Resource for Synthesis, Safety, and
Application

Executive Summary

2-Chloro-5-hydroxy-4-methoxybenzaldehyde (CAS: 6282-59-3) is a highly functionalized
aromatic aldehyde used primarily as a versatile building block in medicinal chemistry and
organic synthesis. Its unique substitution pattern—featuring an electron-withdrawing chlorine
atom, an electron-donating hydroxyl group, and a methoxy group—makes it a critical
intermediate for synthesizing heterocycles, Schiff bases, and potential pharmaceutical agents
targeting kinase pathways or microbial resistance.

This guide moves beyond the standard Material Safety Data Sheet (MSDS) to provide a
comprehensive operational framework for researchers, integrating safety protocols with
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synthetic utility.

Chemical Identity & Physicochemical Profile

The "Fingerprint" of the molecule.

Property

Specification

IUPAC Name

2-Chloro-5-hydroxy-4-methoxybenzaldehyde

Common Synonyms

6-Chloroisovanillin; 2-Chloro-4-methoxy-5-

hydroxybenzaldehyde
CAS Registry Number 6282-59-3
Molecular Formula CsH7CIOs
Molecular Weight 186.59 g/mol
Appearance White to off-white crystalline powder
] ] 110-115 °C (Experimental range varies by
Melting Point ) )
purity; often predicted ~112°C)
B Soluble in DMSO, Methanol, Ethanol, Ethyl
Solubility ) )
Acetate; Sparingly soluble in water
pKa (Predicted) ~7.0-7.5 (Phenolic OH)

Structural Insight: The molecule is a derivative of isovanillin (3-hydroxy-4-

methoxybenzaldehyde). The chlorine atom is positioned ortho to the aldehyde group (position

2) and para to the hydroxyl group (position 5), significantly altering the electronic landscape

compared to its parent molecule. This positioning enhances the acidity of the phenol and

influences the electrophilicity of the aldehyde.

Hazard Characterization & Risk Assessment

Translating GHS codes into laboratory practice.

GHS Classification (29 CFR 1910.1200)
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Signal Word:WARNING[1]

Hazard Statement (H-

Hazard Class Category Code)
ode

H315: Causes skin irritation.[2]
[1]3]

Skin Corrosion/Irritation Cat. 2

H319: Causes serious eye

Serious Eye Damage/Irritation Cat. 2A o
irritation.[2][1][3][4]

H335: May cause respiratory

STOT - Single Exposure Cat. 3 o
irritation.[1][3]

Precautionary Response (P-Codes)

e Prevention (P261, P280): Avoid breathing dust/fume.[1][3] Wear protective gloves/eye
protection (Nitrile gloves, Safety Goggles).

e Response (P305+P351+P338): IF IN EYES: Rinse cautiously with water for several minutes.
[1][3] Remove contact lenses if present and easy to do.[1][3][4] Continue rinsing.[1][3]

o Storage (P403+P233): Store in a well-ventilated place. Keep container tightly closed.

Synthetic Utility & Application

Why this molecule matters in drug discovery.

Core Reactivity Profile

The molecule offers three distinct "handles" for chemical modification:

o Aldehyde (C1): Susceptible to nucleophilic attack (e.g., reductive amination, Knoevenagel
condensation, Wittig reaction).

¢ Phenol (C5): Open to alkylation (ether formation) or esterification. The para-chlorine
enhances the acidity of this proton.
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o Aryl Chloride (C2): A potential site for cross-coupling reactions (e.g., Suzuki-Miyaura),
though less reactive than bromides/iodides. It often serves as a steric blocker or lipophilic
modulator in drug design.

Primary Synthetic Pathways

Researchers typically utilize this compound in the following workflows:

o Schiff Base Formation: Condensation with primary amines to form imines, often investigated
for antimicrobial or anticancer activity.

o Chalcone Synthesis: Reaction with acetophenones (Claisen-Schmidt condensation) to
generate chalcones, which are precursors to flavonoids and pyrazolines.

» Heterocycle Construction: Cyclization reactions involving the aldehyde and adjacent
functional groups to form benzofurans or quinolines.

Diagram: Synthetic Logic Flow

Visualizing the transformation potential of the scaffold.
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Caption: Divergent synthetic pathways utilizing the aldehyde and hydroxyl functionalities for
library generation.

Handling, Stability & Storage Protocol

Ensuring sample integrity and operator safety.
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Stability Concerns

o Oxidation: Like most benzaldehydes, the aldehyde group is prone to autoxidation to the
corresponding benzoic acid (2-chloro-5-hydroxy-4-methoxybenzoic acid) upon prolonged
exposure to air.

 Light Sensitivity: Halogenated aromatics can be light-sensitive; degradation may occur under
UV exposure.

Storage SOP

o Atmosphere: Store under Inert Gas (Argon or Nitrogen).
o Temperature: Refrigerate (2—8 °C) for long-term storage to retard oxidation.

o Container: Amber glass vials with Teflon-lined caps to prevent light exposure and moisture
ingress.

Diagram: Safe Handling Workflow

A self-validating logic for laboratory use.
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Caption: Operational workflow for receiving, verifying, and maintaining the integrity of the
compound.

Emergency Response & Waste Management
First Aid Measures

 Inhalation: Move to fresh air immediately. If breathing is difficult, give oxygen. Medical

attention is required if irritation persists (potential for chemically induced pneumonitis).[1][3]
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o Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.
Remove contaminated clothing.[2][1]

» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting lower and
upper eyelids. Consult a physician.

Fire-Fighting Measures

o Suitable Media: Water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

» Specific Hazards: Emits toxic fumes under fire conditions: Carbon oxides (CO, CO2) and
Hydrogen Chloride gas (HCI). Firefighters must wear SCBA.

Waste Disposal[4]

» Classification:Halogenated Organic Solvent/Solid Waste.

e Protocol: Dissolve in a combustible solvent (if not already dissolved) and burn in a chemical
incinerator equipped with an afterburner and scrubber. Do not flush down the drain due to
potential aquatic toxicity and formation of persistent halogenated byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [2-Chloro-5-hydroxy-4-methoxybenzaldehyde MSDS
and safety data sheet]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1488104/docs#2-chloro-5-hydroxy-4-
methoxybenzaldehyde-msds-and-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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